Cas no 474971-98-7 ((naphthalen-2-yl)methyl(propyl)amine)

• Product Name: (naphthalen-2-yl)methyl(propyl)amine
• CAS No: 474971-98-7
• MF: C₁₄H₁₇N
• MW: 199.291483640671
• CID: 3261485
• PubChem ID: 28370737
• Update Time: 2025-05-27

(naphthalen-2-yl)methyl(propyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-NAPHTHALENEMETHANAMINE, N-PROPYL-
• (naphthalen-2-yl)methyl(propyl)amine
• EN300-168642
• (NAPHTHALEN-2-YLMETHYL)(PROPYL)AMINE
• N-(naphthalen-2-ylmethyl)propan-1-amine
• CS-0297968
• AKOS000201670
• [(naphthalen-2-yl)methyl](propyl)amine
• SCHEMBL8851355
• 474971-98-7

• Inchi： 1S/C14H17N/c1-2-9-15-11-12-7-8-13-5-3-4-6-14(13)10-12/h3-8,10,15H,2,9,11H2,1H3
• InChI Key： RCWFTXDLECHWKC-UHFFFAOYSA-N
• SMILES： N(CCC)CC1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 199.136099547Da
• Monoisotopic Mass: 199.136099547Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (naphthalen-2-yl)methyl(propyl)amine

Recent Advances in the Study of (Naphthalen-2-yl)methyl(propyl)amine (CAS: 474971-98-7)

In recent years, (naphthalen-2-yl)methyl(propyl)amine (CAS: 474971-98-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its naphthalene core and propylamine side chain, has been the subject of numerous studies aimed at elucidating its pharmacological profile and exploring its utility in drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of (naphthalen-2-yl)methyl(propyl)amine has been optimized in recent studies to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that leverages palladium-based catalysts to achieve a 92% yield under mild reaction conditions. This advancement not only enhances the scalability of the compound but also reduces the environmental impact of its production. Furthermore, the study highlighted the importance of the naphthalene moiety in stabilizing the intermediate stages of the synthesis, which could have broader implications for the design of similar compounds.

Pharmacological investigations have revealed that (naphthalen-2-yl)methyl(propyl)amine exhibits notable activity as a modulator of serotonin receptors, particularly the 5-HT_2A and 5-HT_2C subtypes. A 2022 study published in Neuropharmacology demonstrated that the compound binds with high affinity to these receptors, suggesting potential applications in the treatment of neuropsychiatric disorders such as depression and anxiety. Additionally, the compound's ability to cross the blood-brain barrier was confirmed through in vivo experiments, further supporting its candidacy for central nervous system (CNS)-targeted therapies.

Recent preclinical studies have explored the therapeutic potential of (naphthalen-2-yl)methyl(propyl)amine in oncology. A 2023 report in Cancer Research indicated that the compound inhibits the proliferation of certain cancer cell lines, including glioblastoma and breast cancer, through mechanisms involving the disruption of mitochondrial function. These findings have spurred interest in the development of derivatives with enhanced selectivity and reduced off-target effects. Notably, the compound's low toxicity profile in healthy cells positions it as a promising lead for further optimization.

Despite these promising results, challenges remain in the clinical translation of (naphthalen-2-yl)methyl(propyl)amine. Issues such as metabolic stability and potential drug-drug interactions require further investigation. A 2023 review in Expert Opinion on Drug Metabolism & Toxicology emphasized the need for comprehensive pharmacokinetic studies to address these gaps. Nevertheless, the compound's versatility and demonstrated biological activity underscore its potential as a valuable tool in both basic research and drug discovery.

In conclusion, (naphthalen-2-yl)methyl(propyl)amine (CAS: 474971-98-7) represents a compelling area of research in chemical biology and pharmaceutical science. Recent advancements in its synthesis, coupled with its diverse pharmacological effects, highlight its potential as a therapeutic agent. Future studies should focus on optimizing its properties and addressing the remaining challenges to facilitate its transition into clinical applications. The continued exploration of this compound and its derivatives is likely to yield significant contributions to the field.